3,5-dimethyl-2-phenyl-1H-pyrrole
Overview
Description
3,5-Dimethyl-2-phenyl-1H-pyrrole is a heterocyclic aromatic compound with a molecular formula of C10H11N. It is a colorless, crystalline solid with a faint aromatic odor. It is used as an intermediate in the synthesis of various pharmaceuticals and other compounds. In addition, it is used in the production of dyes, perfumes, and food additives. It has also been found to have medical applications, such as being used to treat certain types of cancer.
Mechanism of Action
The mechanism of action of 3,5-dimethyl-2-phenyl-1H-pyrrole is not fully understood. It is believed to be an aromatic compound that can interact with other molecules, such as proteins, to form complexes. These complexes can then interact with other molecules to form new compounds or to alter the properties of existing compounds.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been found to be an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. It has also been found to have anti-inflammatory, analgesic, and antipyretic effects. In addition, it has been found to have anti-cancer effects, as it has been found to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The main advantage of using 3,5-dimethyl-2-phenyl-1H-pyrrole in laboratory experiments is that it is a relatively inexpensive compound that is readily available. It is also a relatively stable compound, which makes it ideal for use in experiments that require long-term storage. However, it is important to note that the compound is toxic and should be handled with care. In addition, the compound can be difficult to work with due to its low solubility in water.
Future Directions
The potential future applications of 3,5-dimethyl-2-phenyl-1H-pyrrole are vast. It could be used in the development of new drugs for the treatment of various diseases, such as cancer and inflammation. It could also be used in the development of new dyes, perfumes, and food additives. In addition, it could be used in the development of new catalysts and reagents for organic synthesis. Finally, it could be used in the development of new materials, such as polymers and nanomaterials.
Synthesis Methods
3,5-Dimethyl-2-phenyl-1H-pyrrole can be synthesized via a number of different methods. The most common method is the Knoevenagel condensation, which involves the reaction of an aldehyde or ketone with an aromatic amine in the presence of an acid catalyst. Other methods include the Mannich reaction, the Hantzsch reaction, and the Ullmann reaction.
Scientific Research Applications
3,5-Dimethyl-2-phenyl-1H-pyrrole has been used in scientific research as a model compound to study the properties of aromatic compounds. It has been used to study the effects of substituents on the reactivity of aromatic compounds, as well as to study the effects of substituents on the stability of aromatic compounds. It has also been used in the study of the effects of electron-withdrawing and electron-donating groups on the reactivity of aromatic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,5-dimethyl-2-phenyl-1H-pyrrole can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Acetophenone", "Methylamine", "Acetic acid", "Benzaldehyde", "Sodium borohydride", "Methyl iodide", "Copper(II) sulfate pentahydrate", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Condensation of acetophenone and methylamine in the presence of acetic acid to form N-methylacetophenoneimine.", "Step 2: Reduction of N-methylacetophenoneimine with sodium borohydride to form N-methylacetophenoneamine.", "Step 3: Alkylation of N-methylacetophenoneamine with benzaldehyde in the presence of methyl iodide to form 3,5-dimethyl-2-phenyl-1H-pyrrole.", "Step 4: Purification of the product by recrystallization from a suitable solvent.", "Step 5: Characterization of the product by various spectroscopic techniques such as NMR, IR, and mass spectrometry." ] } | |
CAS RN |
3274-53-1 |
Molecular Formula |
C12H13N |
Molecular Weight |
171.2 |
Purity |
95 |
Origin of Product |
United States |
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